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Compound of Interest

Compound Name: Lidamidine hydrochloride

Cat. No.: B127891

This technical support center provides researchers, scientists, and drug development
professionals with a centralized resource for interpreting toxicity studies of lidamidine
hydrochloride. The information is presented in a question-and-answer format to directly
address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQSs)
Q1: What is the acute oral toxicity of lidamidine hydrochloride?

Al: The acute oral toxicity of lidamidine hydrochloride has been determined in mice and rats.
The median lethal dose (LD50) is the single dose of a substance that is expected to cause
death in 50% of an animal population. The reported oral LD50 values are summarized in the

table below.
. Route of
Species Sex . . LD50 (mg/kg)
Administration

Mouse Male Oral 260

Rat Male Oral 267

Rat Female Oral 160

Mouse - Intravenous (i.v.) 56
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Q2: Has the genotoxic and carcinogenic potential of lidamidine hydrochloride been
evaluated?

A2: Yes, the genotoxic and carcinogenic potential of lidamidine hydrochloride (also referred
to as WHR-1142A) has been assessed in a battery of short-term tests. A 1983 study in
Mutation Research concluded that lidamidine hydrochloride did not show evidence of
mutagenic or carcinogenic activity in the following four tests:

Ames Salmonella typhimurium/metabolic activation test

Micronucleus test

Metaphase chromosome analysis from cultured human lymphocytes

Cell transformation assay

Q3: What is the mechanism of action of lidamidine hydrochloride that might contribute to its
toxic effects?

A3: Lidamidine hydrochloride is an alpha-2 adrenergic agonist. Its pharmacological and
potential toxic effects are primarily mediated through the stimulation of alpha-2 adrenergic
receptors. These receptors are part of the sympathetic nervous system and are involved in
regulating a wide range of physiological functions. Activation of these receptors leads to a
decrease in the release of norepinephrine, a neurotransmitter, which in turn reduces
sympathetic outflow from the central nervous system. This mechanism is responsible for its
antidiarrheal effects but can also lead to side effects such as sedation, dizziness, and
cardiovascular changes.

Below is a diagram illustrating the general signaling pathway of alpha-2 adrenergic receptors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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